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Compound of Interest

Compound Name: Nickel bromide trihydrate

Cat. No.: B12056018

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of nickel bromide trihydrate, a compound of interest in various research and

development applications.

Physicochemical Data Summary
The essential quantitative data for nickel bromide trihydrate is summarized in the table below

for ease of reference and comparison.
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Property Value

Chemical Formula NiBr₂·3H₂O[1][2] or Br₂H₆NiO₃[3][4][5]

Molecular Weight 272.55 g/mol [1][3][5][6]

CAS Number 7789-49-3[1][4]

Appearance
Yellow-brown to greenish crystalline powder[2]

[4]

Synonyms
Nickel(II) bromide trihydrate, Nickel dibromide

hydrate, Nickelous bromide[1]

Molecular Composition
The molecular formula, NiBr₂·3H₂O, indicates that each formula unit of nickel bromide
trihydrate consists of one nickel(II) ion (Ni²⁺), two bromide ions (Br⁻), and three molecules of

water (H₂O) of crystallization.[4]
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Caption: Logical relationship of the components of nickel bromide trihydrate.

This document is intended for informational purposes for a technical audience. For

experimental applications, always refer to a comprehensive Safety Data Sheet (SDS) and
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follow appropriate laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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